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Compound of Interest

Compound Name: 1-tert-Butyl-4-chlorobenzene

Cat. No.: B1583815 Get Quote

1-tert-Butyl-4-chlorobenzene (CAS No. 3972-56-3) is a substituted aromatic compound

utilized in organic synthesis as a building block and intermediate.[1] Its molecular structure,

featuring a chlorinated benzene ring and a bulky tert-butyl group, dictates its reactivity and

physicochemical properties, which in turn inform the necessary safety and handling protocols.

[1] As with any specialized chemical, a thorough understanding of its hazard profile is not

merely a regulatory formality but a cornerstone of responsible research and development. This

guide provides a detailed examination of the safety precautions, handling procedures, and

emergency responses required to work safely with this compound, grounded in the principles of

causality and proactive risk mitigation.

Section 1: Physicochemical Properties
The physical state and volatility of a chemical are primary determinants of its exposure risk. 1-
tert-Butyl-4-chlorobenzene is a solid at standard room temperature, transitioning to a liquid

just above.[2] This low melting point means it may be handled as either a solid or a liquid,

requiring versatile safety protocols. Its relatively high boiling point and flash point suggest it is

not highly flammable, but it will burn if exposed to a significant ignition source.[2]
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Property Value Source(s)

Molecular Formula C₁₀H₁₃Cl [1]

Molecular Weight 168.66 g/mol [1]

Appearance
White to colorless solid or clear

liquid
[2]

Melting Point 36 °C [2]

Boiling Point 211 °C at 760 mmHg [2]

Flash Point 85 °C [2]

Solubility
Insoluble in water; Soluble in

common organic solvents
[3]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. 1-tert-Butyl-4-chlorobenzene is

classified as hazardous, warranting specific precautions to avoid adverse health effects.[1][2]
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GHS Classification Code Hazard Statement
Practical
Implication for
Researchers

Pictogram
Exclamation Mark

(GHS07)

Indicates that the

substance may cause

irritation, sensitization,

or is acutely toxic.

Signal Word Warning

Denotes a less

severe, but still

significant, hazard.

Acute Toxicity, Oral H302 Harmful if swallowed

Ingestion must be

strictly avoided. This

reinforces the lab

policy of no eating,

drinking, or mouth

pipetting.[4]

Skin

Corrosion/Irritation
H315 Causes skin irritation

Direct skin contact

must be prevented

through the use of

appropriate gloves

and a lab coat.

Prolonged or repeated

exposure can lead to

dermatitis.

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation

Chemical splash

goggles are

mandatory to prevent

contact with eyes,

which could result in

significant, painful

irritation.

Specific target organ

toxicity — Single

exposure

H335 May cause respiratory

irritation

Handling should occur

in a well-ventilated

area, preferably within
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a certified chemical

fume hood, to prevent

inhalation of dust or

vapors.[5]

Data aggregated from multiple sources notifying the European Chemicals Agency (ECHA).[1]

Section 3: Toxicological Profile
While specific, comprehensive toxicological studies (e.g., long-term carcinogenicity or

reproductive toxicity) on 1-tert-Butyl-4-chlorobenzene are not readily available in published

literature, its hazard classification and structural similarity to other compounds provide a basis

for a conservative risk assessment.[6]

Acute Effects: The primary acute hazards are irritation to the skin, eyes, and respiratory

system, and toxicity upon ingestion, as defined by its GHS classification.[1][2]

Chronic Effects: Data on chronic exposure is limited. However, structurally related

chlorinated benzenes are known to potentially affect the liver, kidneys, and central nervous

system with prolonged exposure.[7] The National Toxicology Program has conducted studies

on chlorobenzene, which can serve as a reference for understanding the potential hazards of

this class of compounds.[8][9] Therefore, minimizing chronic exposure through consistent

adherence to engineering controls and PPE is a critical precautionary principle.

Carcinogenicity and Mutagenicity: There is currently no specific data classifying 1-tert-Butyl-
4-chlorobenzene as a carcinogen or mutagen by major regulatory bodies like IARC or NTP.

[6] Studies on related compounds, such as the metabolite tert-Butyl Alcohol (TBA), have

been conducted, but direct extrapolation is not possible without further research.[10]

Given the data gaps, researchers must operate under the assumption that chronic exposure

could be harmful and take all necessary precautions to minimize it.

Section 4: Exposure Control and Personal
Protective Equipment (PPE)
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Controlling chemical exposure is achieved through a multi-layered approach known as the

"Hierarchy of Controls." This framework prioritizes engineering and administrative controls over

sole reliance on PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Exposure Controls for 1-tert-Butyl-4-chlorobenzene

Elimination
(Not feasible)

Substitution
(Use a less hazardous chemical)

Most Effective

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective
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Minor Spill Response Workflow

1. Alert Personnel
(Notify others in the immediate area)

2. Assess Situation
(Is it a minor spill? Is it safe to clean?)

3. Don Additional PPE
(e.g., second pair of gloves, apron)

4. Contain the Spill
(Cover with inert absorbent like vermiculite or sand)

5. Collect Waste
(Sweep absorbed material into a labeled waste container)

6. Decontaminate Area
(Wipe surface with soap and water)

7. Dispose of Waste
(Seal container, handle as hazardous waste)

8. Report Incident
(Inform supervisor and restock spill kit)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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